Cas no 1213676-58-4 (N-(2,4-dimethylphenyl)-3-oxobutanamide)

• Product Name: N-(2,4-dimethylphenyl)-3-oxobutanamide
• CAS No: 1213676-58-4
• MF: C₁₂H₁₅NO₂
• MW: 205.25g/mol
• MDL: MFCD09255720
• CID: 4743616
• PubChem ID: 66518526
• Update Time: 2025-09-28

N-(2,4-dimethylphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• METHYL 4-((2S)PYRROLIDIN-2-YL)BENZOATE
• Methyl 4-[(2S)-pyrrolidin-2-yl]benzoate
• N15229
• PS-18685
• METHYL4-((2S)PYRROLIDIN-2-YL)BENZOATE
• 1213676-58-4
• AKOS015933652
• N-(2,4-dimethylphenyl)-3-oxobutanamide

• MDL： MFCD09255720
• Inchi： 1S/C12H15NO2/c1-15-12(14)10-6-4-9(5-7-10)11-3-2-8-13-11/h4-7,11,13H,2-3,8H2,1H3/t11-/m0/s1
• InChI Key： LNBNESVEEVVAAW-NSHDSACASA-N
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(=C([H])C=1[H])[C@]1([H])C([H])([H])C([H])([H])C([H])([H])N1[H])=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-(2,4-dimethylphenyl)-3-oxobutanamide

Introduction to N-(2,4-dimethylphenyl)-3-oxobutanamide (CAS No. 1213676-58-4)

N-(2,4-dimethylphenyl)-3-oxobutanamide, identified by the CAS number 1213676-58-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecular structure of N-(2,4-dimethylphenyl)-3-oxobutanamide consists of a phenyl ring substituted with two methyl groups at the 2 and 4 positions, coupled with an amide functional group attached to a butanoyl moiety. Such a configuration imparts distinct chemical reactivity and biological activity, making it a subject of extensive study.

The compound's significance is further underscored by its potential role in the development of novel pharmaceutical agents. Recent research has highlighted the importance of amide derivatives in drug design, particularly for their ability to interact with biological targets in a highly specific manner. N-(2,4-dimethylphenyl)-3-oxobutanamide exemplifies this trend, as its structural features suggest potential applications in modulating enzyme activity and receptor binding. This has led to its exploration in various therapeutic contexts, including anti-inflammatory and analgesic treatments.

In the context of modern medicinal chemistry, the synthesis and characterization of N-(2,4-dimethylphenyl)-3-oxobutanamide have been refined through advanced synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient preparation of this compound. These advancements not only facilitate its production but also enhance the scalability for potential industrial applications. The compound's stability under various conditions has been a critical factor in its feasibility for further development.

The biological activity of N-(2,4-dimethylphenyl)-3-oxobutanamide has been a focal point of recent investigations. Studies have demonstrated its interaction with several key biological targets, including enzymes and receptors involved in pain perception and inflammation. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain inflammatory pathways, making it a promising candidate for developing novel anti-inflammatory drugs. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential as an analgesic agent.

The pharmacokinetic properties of N-(2,4-dimethylphenyl)-3-oxobutanamide are another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced computational modeling techniques have been employed to predict these properties, providing valuable insights into the compound's behavior within biological systems. These predictions have guided experimental efforts to enhance its bioavailability and reduce any potential toxicity.

In conclusion, N-(2,4-dimethylphenyl)-3-oxobutanamide(CAS No. 1213676-58-4) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further exploration. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation pharmaceutical agents.